Cas no 1280786-86-8 (4-Bromo-1-chloro-2-(cyclopentyloxy)benzene)

• Product Name: 4-Bromo-1-chloro-2-(cyclopentyloxy)benzene
• CAS No: 1280786-86-8
• MF: C₁₁H₁₂BrClO
• MW: 275.569381713867
• CID: 1038996
• PubChem ID: 53217086
• Update Time: 2025-10-28

4-Bromo-1-chloro-2-(cyclopentyloxy)benzene Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-1-chloro-2-(cyclopentyloxy)benzene
• 4-bromo-1-chloro-2-cyclopentyloxybenzene
• A-3291
• Benzene, 4-bromo-1-chloro-2-(cyclopentyloxy)-
• SCHEMBL22816372
• DTXSID50682193
• MFCD18783170
• AKOS013354805
• 1280786-86-8
• BS-20613
• CS-0212314

• MDL： MFCD18783170
• Inchi： 1S/C11H12BrClO/c12-8-5-6-10(13)11(7-8)14-9-3-1-2-4-9/h5-7,9H,1-4H2
• InChI Key： APVQZRSNYYOSTJ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1)OC1CCCC1)Cl

Computed Properties

• Exact Mass: 273.97600
• Monoisotopic Mass: 273.97601g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23000
• LogP: 4.42390

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 4-Bromo-1-chloro-2-(cyclopentyloxy)benzene

4-Bromo-1-chloro-2-(cyclopentyloxy)benzene: A Comprehensive Overview

4-Bromo-1-chloro-2-(cyclopentyloxy)benzene (CAS No. 1280786-86-8) is a highly specialized aromatic compound with significant applications in various fields of chemistry. This compound, also referred to as 4-bromo-1-chloro-2-cyclopentyloxybenzene, is characterized by its unique structure, which includes a bromine atom at the para position, a chlorine atom at the ortho position, and a cyclopentyloxy group at the meta position relative to the bromine. The combination of these substituents imparts distinctive chemical properties, making it a valuable molecule in both academic research and industrial applications.

The synthesis of 4-bromo-1-chloro-2-cyclopentyloxybenzene involves a series of carefully designed organic reactions. Typically, the starting material is bromobenzene or chlorobenzene, which undergoes nucleophilic substitution or electrophilic substitution reactions to introduce the desired substituents. The introduction of the cyclopentyloxy group is often achieved through a Williamson ether synthesis, where an alkoxide ion reacts with an alkyl halide in the presence of a suitable base. This step is critical as it determines the stability and reactivity of the final product.

Recent studies have highlighted the potential of 4-bromo-1-chloro-2-cyclopentyloxybenzene in drug discovery and development. Its structure provides a versatile platform for further functionalization, enabling the creation of bioactive molecules with tailored pharmacokinetic properties. For instance, researchers have explored its use as a precursor for synthesizing antiviral agents and anticancer drugs. The presence of halogens (bromine and chlorine) enhances its ability to undergo various transformations, such as Suzuki-Miyaura coupling or Buchwald-Hartwig amination, which are essential in modern medicinal chemistry.

In addition to its role in drug development, 4-bromo-1-chloro-2-cyclopentyloxybenzene has found applications in materials science. Its aromatic ring system and substituents make it an ideal candidate for use in organic electronics. Recent advancements have demonstrated its potential as a building block for constructing conjugated polymers and organic semiconductors. These materials exhibit excellent charge transport properties, making them suitable for applications in flexible electronics and optoelectronic devices.

The chemical stability of 4-bromo-1-chloro-2-cyclopentyloxybenzene is another factor that contributes to its versatility. The cyclopentyloxy group provides steric hindrance, which can stabilize reactive intermediates during synthesis. This property is particularly advantageous in reactions involving highly reactive species, such as transition metal-catalyzed cross-couplings or radical-mediated transformations.

From an environmental perspective, understanding the degradation pathways of 4-bromo-1-chloro-2-cyclopentyloxybenzene is crucial for assessing its ecological impact. Recent research has focused on its biodegradation under aerobic and anaerobic conditions. Results indicate that microbial communities can metabolize this compound through enzymatic cleavage of the ether bond and subsequent mineralization of the aromatic ring. These findings are significant for industries involved in chemical manufacturing, as they provide insights into sustainable waste management practices.

In conclusion, 4-bromo-1-chloro-2-cyclopentyloxybenzene (CAS No. 1280786-86-) stands out as a multifaceted compound with diverse applications across chemistry and related disciplines. Its unique structure enables it to serve as a valuable intermediate in drug development, materials science, and organic synthesis. As research continues to uncover new properties and applications, this compound will undoubtedly remain at the forefront of chemical innovation.